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Compound of Interest

Compound Name: (+-)-Methionine

Cat. No.: B7763240 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of (+-)-Methionine, a common amino acid used in various research

applications. Adherence to these procedures is critical for minimizing environmental impact and

maintaining workplace safety.

Key Safety and Disposal Information
While specific quantitative disposal limits are subject to local regulations, the following table

summarizes the key safety considerations and recommended practices for handling (+-)-
Methionine.
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Parameter Information Source

Hazard Classification

Not classified as a hazardous

substance or mixture

according to GHS. However, it

may cause skin and serious

eye irritation. May cause

damage to organs through

prolonged or repeated

exposure.

[1][2][3]

Personal Protective Equipment

(PPE)

Safety glasses with side-

shields, gloves (inspected prior

to use), and a dust respirator if

dust is generated.

[1][2]

Spill Cleanup

For dry spills, use dry clean-up

procedures to avoid generating

dust. For wet spills, vacuum or

shovel up the material. In both

cases, place the material in a

clean, dry, sealable, and

labeled container for disposal.

Wash the spill area with large

amounts of water and prevent

runoff into drains.

Incompatible Materials
No specific data is available on

incompatible materials.

Storage

Store in original, tightly sealed

containers in a dry, well-

ventilated place.

Procedural Guidance for Disposal
The disposal of (+-)-Methionine must be conducted in accordance with all applicable federal,

state, and local environmental regulations. The following step-by-step process outlines the

general procedure for its proper disposal.
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Step 1: Assessment of the Waste Material

Before initiating disposal, characterize the (+-)-Methionine waste. Determine if it is:

Unused and uncontaminated: The product is in its original state and has not been used in

any experimental procedure.

Contaminated: The product has been used in an experiment and is potentially mixed with

other chemicals or biological materials.

Aqueous solution: The product has been dissolved in water or a buffer.

Contaminated labware: Glassware, plasticware, or other equipment that has come into

contact with (+-)-Methionine.

Step 2: Segregation and Collection

Properly segregate the waste at the point of generation.

Solid Waste: Collect unused or contaminated solid (+-)-Methionine in a clearly labeled,

sealed container.

Aqueous Waste: Collect all wash water and solutions containing (+-)-Methionine for

treatment before disposal. Do not allow this to enter drains.

Contaminated Packaging: Dispose of the original container as you would the unused

product.

Step 3: Consultation and Compliance

Legislation regarding chemical waste disposal can vary significantly. It is imperative to:

Consult Local Regulations: Refer to the waste disposal laws and regulations operating in

your specific area.

Contact a Waste Disposal Expert: Engage with your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal company to ensure

compliance.
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Step 4: Final Disposal

Based on the assessment and consultation, proceed with the appropriate disposal method.

Recycling: If the material is unused and uncontaminated, recycling may be an option.

Consult with the supplier for potential take-back programs.

Authorized Waste Collection: Transfer the collected and labeled waste to an authorized

hazardous or special waste collection point as directed by your local regulations.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (+-)-
Methionine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b7763240?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/BIM0715_msds.pdf
https://www.carlroth.com/medias/SDB-9359-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM5Nzh8YXBwbGljYXRpb24vcGRmfGFEaGhMMmc0T0M4NU1UYzRORE00TWpNNE1qTTRMMU5FUWw4NU16VTVYMEZWWDBWT0xuQmtaZ3wxNWYxOTc5NzhlYTY4NjM3NTVjMjVhNTVjZTYxZDJlMzlhMjhlOWQ5NDI4OWMyMjcwMzQ2YzBlMTFmZTlhYjBi
https://www.carlroth.com/medias/SDB-8602-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU2NzJ8YXBwbGljYXRpb24vcGRmfGFEQmhMMmhqWWk4NU1UYzRPVEkwTWpJd05EUTJMMU5FUWw4NE5qQXlYMDFVWDBWT0xuQmtaZ3wwZjQxNzIyMDUyNzNjZjAxODViOTM4NDVjYTc1M2YzNWM4ZGE5ZjNiYjlmYjg4NjlhNzU0ZWU4MTlhNGU3NWVl
https://www.benchchem.com/product/b7763240#methionine-proper-disposal-procedures
https://www.benchchem.com/product/b7763240#methionine-proper-disposal-procedures
https://www.benchchem.com/product/b7763240#methionine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7763240?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7763240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

